2-Methyl-4-[methyl(pyridin-2-yl)amino]phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methyl-4-[methyl(pyridin-2-yl)amino]phenol, also known as MPAP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. MPAP is a derivative of the antidepressant drug trazodone and has been found to exhibit unique properties that make it a promising candidate for further research.
Mechanism of Action
2-Methyl-4-[methyl(pyridin-2-yl)amino]phenol acts as a selective serotonin and norepinephrine reuptake inhibitor (SNRI), which means it inhibits the reuptake of these neurotransmitters, leading to increased levels in the brain. This mechanism of action is similar to that of other antidepressant drugs, but 2-Methyl-4-[methyl(pyridin-2-yl)amino]phenol has been found to have a more potent effect on norepinephrine reuptake.
Biochemical and Physiological Effects
2-Methyl-4-[methyl(pyridin-2-yl)amino]phenol has been found to have a range of physiological effects, including increased heart rate and blood pressure, as well as increased levels of cortisol and prolactin. These effects are similar to those of other SNRIs and antidepressant drugs. 2-Methyl-4-[methyl(pyridin-2-yl)amino]phenol has also been found to have a positive effect on cognitive function and memory.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Methyl-4-[methyl(pyridin-2-yl)amino]phenol in lab experiments is its unique mechanism of action, which makes it a promising candidate for the development of new antidepressant and anxiolytic drugs. However, 2-Methyl-4-[methyl(pyridin-2-yl)amino]phenol has also been found to have some limitations, including its potential for toxicity and its low solubility in water, which can make it difficult to administer.
Future Directions
There are several future directions for research on 2-Methyl-4-[methyl(pyridin-2-yl)amino]phenol, including its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. 2-Methyl-4-[methyl(pyridin-2-yl)amino]phenol has also been found to have anti-inflammatory properties, which could make it a potential candidate for the treatment of inflammatory disorders such as arthritis. Further research is needed to fully understand the potential therapeutic applications of 2-Methyl-4-[methyl(pyridin-2-yl)amino]phenol and to address its limitations.
Synthesis Methods
2-Methyl-4-[methyl(pyridin-2-yl)amino]phenol can be synthesized through a multi-step process starting with 2-nitroaniline and pyridine. The synthesis involves the reduction of the nitro group, followed by the formation of the pyridine ring and the introduction of the methyl group. The final step involves the addition of the hydroxyl group to form 2-Methyl-4-[methyl(pyridin-2-yl)amino]phenol.
Scientific Research Applications
2-Methyl-4-[methyl(pyridin-2-yl)amino]phenol has been studied extensively for its potential use as an antidepressant and anxiolytic drug. It has been found to increase serotonin and norepinephrine levels in the brain, which are neurotransmitters that regulate mood and anxiety. 2-Methyl-4-[methyl(pyridin-2-yl)amino]phenol has also been shown to have anti-inflammatory and neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases.
properties
IUPAC Name |
2-methyl-4-[methyl(pyridin-2-yl)amino]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O/c1-10-9-11(6-7-12(10)16)15(2)13-5-3-4-8-14-13/h3-9,16H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAPGTBCGERDQFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N(C)C2=CC=CC=N2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.